![molecular formula C18H19N5O5 B2461267 (4-((5-methoxy-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)(5-nitrofuran-2-yl)methanone CAS No. 1171241-73-8](/img/structure/B2461267.png)
(4-((5-methoxy-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)(5-nitrofuran-2-yl)methanone
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Overview
Description
The compound “(4-((5-methoxy-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)(5-nitrofuran-2-yl)methanone” is a complex organic molecule that contains several functional groups, including a methoxy group, a benzimidazole ring, a piperazine ring, and a nitrofuran group . The benzimidazole ring is a type of heterocyclic aromatic organic compound that is a fusion of benzene and imidazole . The piperazine ring is a common feature in many pharmaceuticals and the nitrofuran group is often found in antibiotics .
Molecular Structure Analysis
The molecular structure of this compound is quite complex due to the presence of several functional groups. The benzimidazole ring system is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . The piperazine ring is a six-membered ring containing two nitrogen atoms . The nitrofuran group contains a furan ring with a nitro group attached .
Scientific Research Applications
Antimicrobial Activity
Benzimidazole derivatives have shown promising antimicrobial potential . They have been found to inhibit the growth of various bacterial strains .
Anticancer Activity
Benzimidazole derivatives have been used in the development of potential chemotherapeutic agents . They have shown anticancer activity, making them valuable in cancer research .
Antiviral and Anti-HIV Activity
Benzimidazole derivatives have been found to have antiviral properties . Some novel benzimidazole derivatives have shown potential as anti-HIV-1 agents .
Anthelmintic Activity
Benzimidazole derivatives have been used in the treatment of parasitic diseases . They have shown anthelmintic activity, which makes them effective against parasitic worms .
Antihypertensive Activity
Benzimidazole derivatives have shown potential in the treatment of high blood pressure . They have antihypertensive properties, which can help control blood pressure levels .
Anti-Inflammatory and Analgesic Activity
Benzimidazole derivatives have shown anti-inflammatory and analgesic activities . They can be used in the treatment of conditions characterized by inflammation and pain .
Mechanism of Action
Target of Action
It’s known that imidazole-containing compounds, which this compound is a part of, have a broad range of biological activities . They have been reported to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Mode of Action
Imidazole derivatives have been shown to interact with various targets, leading to a wide range of biological effects
Biochemical Pathways
Imidazole derivatives have been shown to affect a wide range of biochemical pathways due to their broad spectrum of biological activities . The downstream effects of these pathways would depend on the specific targets and mode of action of the compound.
Result of Action
Given the broad range of biological activities of imidazole derivatives , it can be inferred that this compound could have a wide range of molecular and cellular effects. The exact effects would depend on the specific targets and mode of action of the compound.
properties
IUPAC Name |
[4-[(6-methoxy-1H-benzimidazol-2-yl)methyl]piperazin-1-yl]-(5-nitrofuran-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N5O5/c1-27-12-2-3-13-14(10-12)20-16(19-13)11-21-6-8-22(9-7-21)18(24)15-4-5-17(28-15)23(25)26/h2-5,10H,6-9,11H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRJHLOXZXQLTJW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)N=C(N2)CN3CCN(CC3)C(=O)C4=CC=C(O4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N5O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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